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Compound of Interest

Compound Name: Obeticholic Acid

Cat. No.: B1677079 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of Obeticholic Acid (OCA) in a laboratory setting. These procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and environmental protection.

Hazard Assessment and Waste Characterization
Before disposal, it is crucial to understand the hazards associated with Obeticholic Acid.

According to safety data sheets (SDS), Obeticholic Acid is classified with several hazards.

While it may not be listed as a Resource Conservation and Recovery Act (RCRA) hazardous

waste, its characteristics warrant it being managed as a hazardous chemical waste.[1] One

safety data sheet notes that it is very toxic to aquatic life with long-lasting effects.[2]

Summary of Hazard Information:
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Hazard
Classification

GHS Code Description Citation

Acute Toxicity, Oral H302 Harmful if swallowed. [3]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [3]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[3]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[3]

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child.

[4]

Hazardous to the

Aquatic Environment
Not specified

Very toxic to aquatic

life with long lasting

effects.

[2]

An environmental assessment conducted under European Medicines Agency requirements

determined the Predicted Environmental Concentration (PEC) of OCA to be 0.007035 μg/L,

which is below the action limit of 0.01 μg/L, suggesting it is unlikely to present an environmental

risk when handled correctly.[5] However, direct release into the environment or drains must be

avoided.[2][6]

Standard Operating Procedure for Disposal
The required method for the disposal of Obeticholic Acid and materials contaminated with it is

through an institution's designated hazardous waste management program, typically managed

by an Environmental Health and Safety (EHS) department.[1][2] Under no circumstances

should Obeticholic Acid waste be disposed of down the drain.[2][7]

Step-by-Step Disposal Guide:

Waste Segregation:
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Collect all waste containing Obeticholic Acid—including unused solids, solutions, and

contaminated labware (e.g., pipette tips, gloves, vials)—separately from other waste

streams.[1]

Do not mix Obeticholic Acid waste with incompatible materials.[1]

Keep aqueous solutions of Obeticholic Acid separate from organic solvent waste.[1]

Containerization and Labeling:

Use a chemically compatible, leak-proof container for waste collection.[1][4] The original

product container can be used if it is in good condition.[1]

Ensure the container is securely capped at all times, except when adding waste.[1][4]

As soon as waste accumulation begins, clearly label the container with a hazardous waste

tag.[1] The label must include the words "Hazardous Waste," the full chemical name

"Obeticholic Acid," and an accurate description of the contents (e.g., "solid waste,"

"aqueous solution with trace amounts").[1]

Waste Accumulation and Storage:

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA) that is at or near the point of waste generation.[1]

Store the container in a dry, cool, and well-ventilated place, away from incompatible

materials.[4] It may also be stored locked up.[3][4]

Final Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste

container.[1]

Waste materials should be offered to a licensed disposal company and disposed of in

accordance with all applicable federal, state, and local environmental control regulations.

[2][8] The preferred disposal method is typically incineration in a facility equipped with an

afterburner and scrubber.[8][9]
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Accidental Release and Spill Cleanup
In the event of a spill, follow these emergency procedures while wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, impervious clothing, and suitable

gloves.[3][4]

Evacuate and Ventilate: Evacuate unnecessary personnel to safe areas and ensure

adequate ventilation.[3][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[3]

Cleanup:

For solid spills, carefully collect the material and place it in a suitable, closed container for

disposal.[4][6] Avoid dust formation.[4]

For liquid spills, absorb the solution with a liquid-binding material like diatomite or

universal binders.[3]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[3]

Disposal: Dispose of all contaminated materials, including absorbents and PPE, as

hazardous waste according to the procedures outlined in Section 2.[3][4]

Empty Container Decontamination
Empty containers that once held Obeticholic Acid must be properly decontaminated before

being disposed of as regular trash or recycled.

Initial Removal: Empty the container of all visible residue, transferring the contents into the

appropriate hazardous waste container.[1]

Triple Rinse:

Add a small amount of a suitable solvent (e.g., water or ethanol) to the container.

Secure the cap and rinse the container thoroughly by shaking.
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Pour the rinsate into your designated Obeticholic Acid hazardous waste container. Do

not pour the rinsate down the drain.

Repeat this rinsing process two more times for a total of three rinses.[1]

Final Container Disposal: Once triple-rinsed, the container is considered decontaminated.

Deface or remove the original chemical label. The container can now be disposed of in the

regular trash or recycled, depending on institutional policy.[1]

Disclaimer: This guide is intended for informational purposes. Always consult your institution's

specific EHS guidelines and the manufacturer's most recent Safety Data Sheet (SDS) for

Obeticholic Acid before handling or disposal.

Experimental Protocols
Detailed experimental protocols for the chemical neutralization or inactivation of Obeticholic
Acid for disposal purposes are not available in the reviewed literature. The standard and

required procedure is the collection and disposal of the chemical waste by a licensed and

qualified professional waste disposal service, which typically utilizes high-temperature

incineration.[2][8]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper management and disposal

of Obeticholic Acid waste in a laboratory environment.
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Caption: Workflow for the safe disposal of Obeticholic Acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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